Cas no 100960-56-3 (3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-)

• Product Name: 3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-
• CAS No: 100960-56-3
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 2623033
• Update Time: 2023-08-07

3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-
• C8H5N3O
• KUVHAMHPPKQIJZ-UHFFFAOYSA-N
• STK538970
• 6-methyl-2-oxo-1,2-dihydropyridine-3,4-dicarbonitrile
• 6-Methyl-2-oxo-1,2-dihydro-3,4-pyridinedicarbonitrile

• Inchi： 1S/C8H5N3O/c1-5-2-6(3-9)7(4-10)8(12)11-5/h2H,1H3,(H,11,12)
• InChI Key： KUVHAMHPPKQIJZ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C#N)C=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 397
• Topological Polar Surface Area: 76.7